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Compound of Interest

Compound Name: 4-Fluoro-3-phenylbenzaldehyde

Cat. No.: B1341145 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-3-phenylbenzaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3-phenylbenzaldehyde (CAS No. 68359-57-9). Adherence to these protocols is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Summary & Key Properties
4-Fluoro-3-phenylbenzaldehyde is classified as harmful if swallowed and causes serious eye

irritation.[1][2] It is a white to pale yellow crystalline powder or a colorless to light orange to

yellow clear liquid with a characteristic aromatic aldehyde odor.[3][4] A comprehensive

summary of its key properties is provided in the table below.
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Property Value Source(s)

Molecular Formula C₁₃H₉FO₂ [1][3][4]

Molecular Weight 216.21 g/mol [1][3][4]

Appearance

White to pale yellow crystalline

powder or colorless to light

orange to yellow clear liquid

[3][4]

Odor
Characteristic aromatic

aldehyde
[3]

Melting Point 70-75°C [3]

Boiling Point
135 °C at 2 mmHg; 320-325°C

(decomposes)
[3][4]

Density 1.2091 - 1.30 g/cm³ at 20-25°C [3][5][6]

Flash Point > 110 °C (> 230 °F) [5][7][8]

Solubility
Soluble in ethanol, acetone,

and DMSO; insoluble in water
[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 4-Fluoro-3-
phenylbenzaldehyde to minimize exposure through inhalation, skin, and eye contact.
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PPE Category Specification Rationale

Hand Protection

Double Gloving

Recommended:- Inner Glove:

Disposable nitrile gloves.-

Outer Glove: Neoprene or

butyl rubber gloves for

extended handling. For

incidental splash contact, two

pairs of nitrile gloves may be

sufficient.

Nitrile gloves provide good

short-term protection against a

range of chemicals.[9]

However, their resistance to

halogenated and aromatic

hydrocarbons can be poor.[7]

[10][11] Given that 4-Fluoro-3-

phenylbenzaldehyde

possesses both these

characteristics, a more robust

outer glove is recommended

for prolonged contact. Always

inspect gloves for damage

before use.[8]

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1 or EN 166

standards. A face shield should

be worn over safety goggles

when there is a risk of

splashing.

To protect against serious eye

irritation.[1][2]

Skin and Body Protection

A flame-retardant lab coat, fully

buttoned, with long sleeves.

Closed-toe shoes are required.

To protect skin from accidental

contact.

Respiratory Protection

An air-purifying respirator with

an organic vapor (OV)

cartridge is recommended,

especially when handling the

powder outside of a fume hood

or when dealing with larger

quantities. The cartridge

should be black in color,

indicating it is for organic

vapors.

To prevent inhalation of the

powder or its vapors, which

may cause respiratory

irritation.
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Safe Handling and Operational Plan
A systematic approach to handling this compound is crucial for maintaining a safe laboratory

environment.

Engineering Controls
Fume Hood: All handling of 4-Fluoro-3-phenylbenzaldehyde, especially weighing and

transferring of the solid, should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the fume hood by covering the surface with absorbent, disposable bench

paper.

Weighing and Transfer: Carefully weigh the required amount of the compound. Use

appropriate tools (e.g., spatula, weighing paper) to minimize dust generation.

In Case of a Spill:

Small Spills: For minor spills, absorb the material with an inert absorbent such as

vermiculite, sand, or earth.[12] Using non-sparking tools, collect the absorbed material into

a clearly labeled, sealed container for hazardous waste.[12]

Large Spills: Evacuate the area and prevent entry. Remove all ignition sources.[12]

Contact your institution's environmental health and safety department immediately.

Decontamination: After handling, decontaminate the work surface with a suitable solvent

(e.g., ethanol) and then wash with soap and water. All cleaning materials should be disposed

of as hazardous waste.

Disposal Plan
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Proper disposal of 4-Fluoro-3-phenylbenzaldehyde and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification
As a halogenated organic compound, all waste containing 4-Fluoro-3-phenylbenzaldehyde
must be classified as halogenated organic waste.[9]

Step-by-Step Disposal Protocol
Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.

This is crucial for proper disposal and cost management.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. Suitable

containers are typically made of high-density polyethylene (HDPE) or glass.[12]

The container must be kept closed except when adding waste.

Labeling: The waste container must be labeled with:

The words "Hazardous Waste"

The full chemical name: "Waste 4-Fluoro-3-phenylbenzaldehyde"

Associated hazards: "Harmful," "Irritant"

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your

institution's licensed waste management provider.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-3-phenylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1341145?utm_src=pdf-custom-synthesis
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/20/2025/11/CSP-Halogenated-Solvents.pdf
https://www.queensu.ca/risk/sites/rsswww/files/uploaded_files/EHS/Chemical%20Safety/respirator_selection_guide.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/A%20Limited%20Glove%20Selection%20Chart.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/108464
https://www.benchchem.com/product/b1341145#personal-protective-equipment-for-handling-4-fluoro-3-phenylbenzaldehyde
https://www.benchchem.com/product/b1341145#personal-protective-equipment-for-handling-4-fluoro-3-phenylbenzaldehyde
https://www.benchchem.com/product/b1341145#personal-protective-equipment-for-handling-4-fluoro-3-phenylbenzaldehyde
https://www.benchchem.com/product/b1341145#personal-protective-equipment-for-handling-4-fluoro-3-phenylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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